Cas no 121505-96-2 (tert-butyl N-(2-oxobut-3-en-1-yl)carbamate)

tert-butyl N-(2-oxobut-3-en-1-yl)carbamate structure
121505-96-2 structure
Product name:tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
CAS No:121505-96-2
MF:C9H15NO3
MW:185.2203
CID:133354
PubChem ID:12988422

tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2-oxo-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl (2-oxobut-3-en-1-yl)carbamate
    • Carbamic acid, (2-oxo-3-butenyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
    • Tert-butyl N-(2-oxobut-3-enyl)carbamate
    • SCHEMBL2348040
    • AT40359
    • SCHEMBL14756157
    • Carbamic acid, (2-oxo-3-butenyl)-, 1,1-dimethylethyl ester
    • Carbamic acid, N-(2-oxo-3-buten-1-yl)-, 1,1-dimethylethyl ester
    • EN300-1883029
    • 121505-96-2
    • Inchi: InChI=1S/C9H15NO3/c1-5-7(11)6-10-8(12)13-9(2,3)4/h5H,1,6H2,2-4H3,(H,10,12)
    • InChI Key: DLQDJBSUJNUBQX-UHFFFAOYSA-N
    • SMILES: C=CC(CNC(OC(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 185.10525
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4

tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1883029-1.0g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
1g
$1100.0 2023-06-02
Enamine
EN300-1883029-2.5g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
2.5g
$1509.0 2023-09-18
Enamine
EN300-1883029-10.0g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
10g
$4729.0 2023-06-02
Enamine
EN300-1883029-10g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
10g
$3315.0 2023-09-18
Enamine
EN300-1883029-0.25g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.25g
$708.0 2023-09-18
Enamine
EN300-1883029-5.0g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
5g
$3189.0 2023-06-02
Enamine
EN300-1883029-0.1g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.1g
$678.0 2023-09-18
Enamine
EN300-1883029-5g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
5g
$2235.0 2023-09-18
Enamine
EN300-1883029-0.05g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.05g
$647.0 2023-09-18
Enamine
EN300-1883029-0.5g
tert-butyl N-(2-oxobut-3-en-1-yl)carbamate
121505-96-2
0.5g
$739.0 2023-09-18

tert-butyl N-(2-oxobut-3-en-1-yl)carbamate Related Literature

Recommend Articles

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.